BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(Azetidin-3-yl)acetamide hydrochloride
structure elucidation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

2-(Azetidin-3-yl)acetamide
Compound Name:

hydrochloride
CAS No.: 1795493-56-9
Cat. No.: B1383496

Get Quote

\ J

This guide details the structural elucidation of 2-(Azetidin-3-yl)acetamide hydrochloride, a
functionalized saturated nitrogen heterocycle often used as a sp3-rich scaffold in medicinal
chemistry.

Part 1: Structural & Chemical Context

Compound ldentity:

IUPAC Name: 2-(Azetidin-3-yl)acetamide hydrochloride

Common Name: 3-(Carbamoylmethyl)azetidine HCI

CAS Number: 1260846-55-6 (Free base often referenced as 13401969 in PubChem CID)

Molecular Formula:

(Salt);

(Free Base)
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e Molecular Weight: 150.61 g/mol (HCI Salt); 114.15 g/mol (Free Base)

Structural Significance: The azetidine ring imposes significant angle strain (~90° bond angles),
altering the pKa of the amine and the metabolic profile compared to pyrrolidines or piperidines.
The 3-position substitution creates a vector orthogonal to the ring plane, allowing for unique
chemical space exploration. In the hydrochloride salt form, the secondary amine is protonated (

), which prevents nitrogen inversion and stabilizes the ring conformation.

Part 2: Analytical Strategy & Elucidation Workflow

To unambiguously confirm the structure, a multi-modal approach is required. The primary
challenge is distinguishing the azetidine ring protons (which can show complex second-order
coupling) and confirming the integrity of the primary amide.

Elucidation Logic Flowchart
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Unknown Sample
(White Crystalline Solid)

1. Elemental Analysis / lon Chromatography
Confirm HCI Stoichiometry (1:1)

2. HRMS (ESI+)
Observe [M+H]+ = 115.0871
(Free Base Mass)

3. FT-IR
Confirm Amide (1650-1690 cm-1)
Confirm Ammonium (2400-3000 cm-1)

4. 1H NMR (DMSO-d6)
Identify Symmetry & Integration
Ring Protons (3.5-4.5 ppm)

:

5. 2D NMR (HSQC/HMBC)
Establish Connectivity
Link Sidechain to Ring C3

Structure Confirmed:

2-(Azetidin-3-yl)acetamide HCI

Click to download full resolution via product page

Figure 1: Step-by-step logic for structural confirmation.

Part 3: Detailed Experimental Protocols
High-Resolution Mass Spectrometry (HRMS)

The salt dissociates in the ionization source. You will observe the cation of the free base.
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e Method: ESI+ (Electrospray lonization).
o Expected Signal:

at

o Diagnostic: Absence of dimerization implies a clean salt form. If the mass is

, it suggests the radical cation, but protonated species are standard in ESI.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Choice:DMSO-

is preferred over

¢ Reason 1:

causes rapid exchange of the amide (
) and ammonium (
) protons, making them invisible.

e Reason 2: DMSO allows observation of the ammonium protons, confirming the salt
formation.

Predicted

NMR Data (400 MHz, DMSO-

):
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(

)
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nt Logic

NH-1

Amine

9.0-95

brs 2H

Protonated

Azetidine

NH-Amide

Amide

7.4,6.9

br s (x2) 1H each

Primary
amide
protons
(non-
equivalent
due to
restricted

rotation)

H-2, H-4

Ring

3.7-41

Complex

Diastereoto
pic protons
on C2/CA4.
[1] Often
appear as
two sets of

multiplets.

H-3

Ring CH

29-31

m (quint) 1H

Hz

Methine
proton,
coupled to
H2/H4 and

sidechain

Sidechain

24-25

Hz

Methylene
alpha to

carbonyl.

Interpretation of Ring Protons (The "Roofing" Effect): The azetidine ring possesses a plane of

symmetry passing through N, C3, and the side chain.
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e Protons cis to the side chain (H2a, H4a) are chemically equivalent to each other.
e Protons trans to the side chain (H2b, H4b) are chemically equivalent to each other.

e However, H2a is not equivalent to H2b. Thus, you typically see two complex multiplets for the
ring protons, integrating to 2H each, or one overlapped 4H region depending on resolution.

NMR Data (100 MHz, DMSO-

):

Carbonyl (

): ~171 ppm.

Ring C2/C4 (

): ~50-52 ppm (Deshielded by N).

Side Chain (

): ~38 ppm.

Ring C3 (

): ~26—28 ppm.

Infrared Spectroscopy (FT-IR)

e Amide | Band: Strong absorption at 1650-1690 cm~1 (
stretch).

« Amide Il Band: Medium band at 1550-1640 cm~* (

bend).

o« Ammonium Band: Broad, multiple bands in 2400-3000 cm~1 region (characteristic of amine
salts,
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stretch overlapping with

)-

Part 4: Connectivity & Verification (2D NMR)

To prove the side chain is at position 3 (and not N-substituted), use HMBC.

Sidechain CH2
(38 ppm)

\\\\\\\\\\\ 3J (Definitive) > R(Igg [(J:F?r/n(;4

Click to download full resolution via product page
Figure 2: Key HMBC (dashed) and COSY (solid) correlations verifying the C3-substitution.
Crucial Verification Step:
o HMBC Correlation: The side chain protons (

) must show a strong 3-bond correlation to the ring carbons (C2/C4). If the substitution were
on Nitrogen, this correlation would be absent (or require a 4-bond path which is usually
invisible).

o N-Substitution Check: If the compound were N-(azetidin-3-yl)acetamide, the amide nitrogen
would be coupled to the ring C3 methine, and the chemical shifts would be drastically
different (C3 methine would be deshielded to >4.5 ppm).

Part 5: Troubleshooting & Salt Handling

e Hygroscopicity: Azetidine salts are often hygroscopic. If the NMR peaks are drifting or the
integration is off (due to water peak overlap), dry the sample under high vacuum (P < 1
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mbar) at 40°C for 4 hours before analysis.

o Counter-ion Verification: Perform a silver nitrate (

) test. Dissolve a small amount in water and add
. A white precipitate (
) confirms the chloride counter-ion.

o Free Base Conversion: If the salt spectra are too broad due to exchange, neutralize a small
aliquot with

in

extraction to obtain the free base NMR. The ring protons will shift upfield, and the pattern will
sharpen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. 2-(Azetidin-3-yl)acetic acid hydrochloride | CSH10CINO2 | CID 66615016 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. PubChemlLite - 2-(azetidin-3-yl)acetamide hydrochloride (C5H10N20)
[pubchemlite.lcsb.uni.lu]

e To cite this document: BenchChem. [2-(Azetidin-3-yl)acetamide hydrochloride structure
elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1383496/docs#2-azetidin-3-yl-acetamide-
hydrochloride-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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